Cas no 738606-51-4 (DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-)

DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- structure
738606-51-4 structure
Product Name:DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
CAS No:738606-51-4
MF:C16H28O5
MW:300.390525817871
CID:3426001
PubChem ID:11150739
Update Time:2025-04-21

DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- Chemical and Physical Properties

Names and Identifiers

    • DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
    • SCHEMBL209070
    • DB-089627
    • CHEMBL187938
    • 738606-51-4
    • Inchi: 1S/C16H28O5/c1-15(2,13(18)19)10-6-5-8-12(17)9-7-11-16(3,4)14(20)21/h5-11H2,1-4H3,(H,18,19)(H,20,21)
    • InChI Key: JPPCTKKRSSHODL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)(C)CCCC(=O)CCCCC(C)(C)C(O)=O

Computed Properties

  • Exact Mass: 300.19367399Da
  • Monoisotopic Mass: 300.19367399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.7Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd